Cas no 2678593-04-7 (3-(Bromomethyl)-6-tert-butyl-1,2,4,5-tetrazine)

• Product Name: 3-(Bromomethyl)-6-tert-butyl-1,2,4,5-tetrazine
• CAS No: 2678593-04-7
• MF: C₇H₁₁BrN₄
• MW: 231.093039751053
• CID: 6243211
• PubChem ID: 165943946
• Update Time: 2025-05-25

3-(Bromomethyl)-6-tert-butyl-1,2,4,5-tetrazine Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-6-tert-butyl-1,2,4,5-tetrazine
• EN300-37098638
• 2678593-04-7
• 3-(Bromomethyl)-6-tert-butyl-1,2,4,5-tetrazine

• Inchi： 1S/C7H11BrN4/c1-7(2,3)6-11-9-5(4-8)10-12-6/h4H2,1-3H3
• InChI Key： KGBISDLILOOOLZ-UHFFFAOYSA-N
• SMILES： BrCC1=NN=C(C(C)(C)C)N=N1

Computed Properties

• Exact Mass: 230.01671g/mol
• Monoisotopic Mass: 230.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.6Ų

Additional information on 3-(Bromomethyl)-6-tert-butyl-1,2,4,5-tetrazine

3-(Bromomethyl)-6-tert-butyl-1,2,4,5-tetrazine: A Comprehensive Overview

The compound 3-(Bromomethyl)-6-tert-butyl-1,2,4,5-tetrazine, identified by the CAS registry number 2678593-04-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of tetrazines, which are heterocyclic aromatic compounds containing four nitrogen atoms in a six-membered ring. The presence of a bromomethyl group at position 3 and a tert-butyl group at position 6 imparts unique chemical properties and reactivity to this molecule.

Recent studies have highlighted the potential of tetrazines as versatile building blocks in organic synthesis. The bromomethyl group in 3-(Bromomethyl)-6-tert-butyl-1,2,4,5-tetrazine serves as an excellent leaving group, enabling nucleophilic substitution reactions. This makes the compound particularly useful in the synthesis of bioactive molecules and advanced materials. Researchers have demonstrated that the tert-butyl group enhances the stability and solubility of the molecule, making it suitable for applications in drug design and polymer chemistry.

In terms of synthesis, 3-(Bromomethyl)-6-tert-butyl-1,2,4,5-tetrazine can be prepared via a variety of methods. One common approach involves the reaction of 1,2-diamino compounds with carbonyl compounds under specific conditions. The bromomethyl group can be introduced through alkylation reactions using appropriate alkylating agents. The tert-butyl group is typically introduced via Friedel-Crafts alkylation or other similar techniques. These methods have been optimized in recent studies to improve yield and purity.

The structural features of 3-(Bromomethyl)-6-tert-butyl-1,2,4,5-tetrazine make it an attractive candidate for use in click chemistry. Click reactions are known for their high efficiency and selectivity under mild conditions. In particular, the tetrazine ring can undergo cycloaddition reactions with strained alkenes or alkynes to form stable adducts. This property has been exploited in the development of new materials with tailored mechanical and electronic properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tetrazines like 3-(Bromomethyl)-6-tert-butyl-1,2,4,5-tetrazine. Density functional theory (DFT) calculations have revealed that the presence of electron-donating groups such as tert-butyl enhances the nucleophilicity of the bromomethyl moiety. This understanding has facilitated the design of more efficient synthetic routes and reaction conditions.

In conclusion, 3-(Bromomethyl)-6-tert-butyl-1,2,4,5-tetrazine is a valuable compound with diverse applications in organic synthesis and materials science. Its unique combination of structural features and reactivity makes it a subject of ongoing research interest. As new methodologies continue to emerge for its synthesis and application development, this compound is poised to play an increasingly important role in advancing chemical science.